2-(4-methoxybenzyl)-1-propyl-1H-benzimidazole

• IUPAC Name: 2-[(4-methoxyphenyl)methyl]-1-propylbenzimidazole
• InChI: InChI=1S/C18H20N2O/c1-3-12-20-17-7-5-4-6-16(17)19-18(20)13-14-8-10-15(21-2)11-9-14/h4-11H,3,12-13H2,1-2H3
• InChI Key: PAKOXCFOWUQLNK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2N=C1CC3=CC=C(C=C3)OC
• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol

Description

2-(4-methoxybenzyl)-1-propyl-1H-benzimidazole is a compound that belongs to the class of benzimidazole derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of pharmacology.

Mechanism of Action

The mechanism of action of 2-(4-methoxybenzyl)-1-propyl-1H-benzimidazole is not fully understood. However, it has been suggested that it may exert its pharmacological effects by modulating various signaling pathways in the body, including the NF-κB pathway, the PI3K/Akt pathway, and the MAPK pathway.
Biochemical and Physiological Effects:
2-(4-methoxybenzyl)-1-propyl-1H-benzimidazole has been shown to exhibit a range of biochemical and physiological effects. It has been found to have antioxidant properties, which may help to protect cells from oxidative damage. Additionally, it has been shown to have anti-inflammatory effects, which may help to reduce inflammation in the body. Furthermore, it has been found to have antitumor properties, which may help to inhibit the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-methoxybenzyl)-1-propyl-1H-benzimidazole in lab experiments is its broad range of pharmacological activities. This makes it a versatile compound that can be used to investigate a variety of biological processes. Additionally, it has been found to have low toxicity, which makes it a relatively safe compound to use in lab experiments. However, one of the main limitations of using 2-(4-methoxybenzyl)-1-propyl-1H-benzimidazole in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to interpret the results of experiments and to design new experiments based on these results.

Future Directions

There are several future directions for the study of 2-(4-methoxybenzyl)-1-propyl-1H-benzimidazole. One potential direction is to investigate its potential use in the treatment of Alzheimer's disease. It has been suggested that 2-(4-methoxybenzyl)-1-propyl-1H-benzimidazole may help to inhibit the formation of amyloid beta plaques, which are a hallmark of Alzheimer's disease. Another potential direction is to investigate its potential use in the treatment of cardiovascular disease. It has been suggested that 2-(4-methoxybenzyl)-1-propyl-1H-benzimidazole may help to reduce inflammation in the body, which is a key factor in the development of cardiovascular disease. Additionally, further studies are needed to fully understand the mechanism of action of 2-(4-methoxybenzyl)-1-propyl-1H-benzimidazole and to identify new potential applications for this compound in scientific research.

Synthesis Methods

The synthesis of 2-(4-methoxybenzyl)-1-propyl-1H-benzimidazole involves the reaction of 4-methoxybenzyl chloride with propylamine in the presence of a base to form the intermediate 4-methoxybenzylpropylamine. This intermediate is then reacted with o-phenylenediamine in the presence of a catalyst to form the final product, 2-(4-methoxybenzyl)-1-propyl-1H-benzimidazole.

Scientific Research Applications

2-(4-methoxybenzyl)-1-propyl-1H-benzimidazole has been extensively studied for its potential applications in scientific research, particularly in the field of pharmacology. It has been shown to exhibit a range of pharmacological activities, including anti-inflammatory, antioxidant, antitumor, and antimicrobial properties. Additionally, it has been investigated for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and cardiovascular disease.